N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxyacetamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-ethoxyacetamide
• InChI: InChI=1S/C19H20N2O4/c1-4-24-11-18(22)20-13-6-8-16-14(10-13)19(23)21(3)15-9-12(2)5-7-17(15)25-16/h5-10H,4,11H2,1-3H3,(H,20,22)
• InChI Key: FHLXEBVFGSMQLF-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC2=C(C=C1)OC3=C(C=C(C=C3)C)N(C2=O)C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxyacetamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• The compound is structurally related to a series of dibenzoxepin derivatives that have been synthesized and demonstrated to have significant antiallergic activity. These compounds, including derivatives of 6,11-dihydrodibenz[b,e]oxepin, were shown to exhibit potent inhibitory effects on passive cutaneous anaphylaxis and IgG1-mediated bronchoconstriction in animal models. Specific structural features, such as a terminal carboxyl group and a dibenzoxepin ring system, were identified as key elements for enhanced antiallergic activity (Ohshima et al., 1992).

Catalytic Applications

• Research into the catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines highlighted the synthesis of chiral derivatives with excellent yields and high enantioselectivities. This reaction facilitates the creation of compounds potentially useful in medicinal chemistry due to their structural complexity and optical activity (Munck et al., 2017).

Pharmaceutical Potential

• A study on the synthesis of derivatives of methoxydibenzo[b, f]oxepine explored new pathways under mild reaction conditions, showcasing the medicinal chemistry relevance of dibenzo[b,f]oxepine scaffolds. These compounds were evaluated for their potential as tubulin polymerization inhibitors, indicating their possible use in developing new therapeutic agents (Krawczyk et al., 2016).

Antitumor Activities

• Isolated from Bulbophyllum kwangtungense, new dihydrodibenzoxepins exhibited antitumor activities against human tumor cell lines, underscoring the potential of dibenzoxepin derivatives in cancer research (Wu et al., 2006).